Tungsten trifluoride monosulfide

• CAS No.: 41831-79-2
• Molecular Formula: F3SW
• Molecular Weight: 272.90 g/mol
• InChI: InChI=1S/3FH.S.W/h3*1H;;/q;;;;+3/p-3
• InChI Key: NOQGFRFLINKQGA-UHFFFAOYSA-K
• Canonical SMILES: F[W](=S)(F)F

Description

Tungsten trifluoride monosulfide is a chemical compound with the formula F₃SW and a molecular weight of 272.90 g/mol

Preparation Methods

The preparation of tungsten trifluoride monosulfide typically involves the reaction of tungsten hexafluoride with sulfur-containing compounds under controlled conditions. One common method is the reaction of tungsten hexafluoride with hydrogen sulfide gas at elevated temperatures. This reaction produces this compound along with hydrogen fluoride as a byproduct . Industrial production methods may involve similar reactions but on a larger scale, with careful control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Tungsten trifluoride monosulfide undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form higher oxidation state compounds of tungsten.

Reduction: It can be reduced to lower oxidation state compounds.

Substitution: It can undergo substitution reactions where the fluorine atoms are replaced by other ligands. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and various ligands.

Scientific Research Applications

Tungsten trifluoride monosulfide (WF₃S) is a chemical compound consisting of tungsten in the +3 oxidation state bonded to three fluorine atoms and one sulfur atom. Studies of its interactions with other chemicals are essential for understanding its reactivity and potential applications.

Potential Applications of this compound

While specific applications of this compound are still under investigation, its unique electronic structure suggests potential uses in various fields.

Scientific Research Applications

• Reactivity studies Studies on the interactions of this compound with other chemicals are essential for understanding its reactivity and potential applications. Interaction with halogens, especially fluorine-containing compounds, has been noted to produce highly reactive species that may lead to explosive reactions under certain conditions. Moreover, its interaction with organic molecules could provide insights into its catalytic capabilities.
• Comparison with other tungsten compounds this compound shares similarities with several other tungsten compounds. It is unique due to its combination of both sulfur and fluorine ligands attached to tungsten, which may confer distinct electronic properties not found in other tungsten compounds.

  Compound	Formula	Notable Features
  Tungsten Trifluoride	WF₃	Strong oxidizer; used in chemical vapor deposition
  Tungsten Disulfide	WS₂	Known for lubricating properties; semiconductor uses
  Tungsten Hexafluoride	WF₆	Highly reactive; used in etching and chemical vapor deposition
  Tungsten Oxyfluoride	WOₓF₃	Combines properties of oxides and fluorides; used in catalysis

Broader Applications of Tungsten and its Compounds

While the search results do not provide specific case studies or comprehensive data tables for this compound, they do highlight broader applications of other tungsten compounds, which may offer insights into potential uses for WF₃S:

• Catalysis: Tungsten compounds hold promise for catalysis . The interaction of this compound with organic molecules could provide insights into its catalytic capabilities.
• Chemical Vapor Deposition: Tungsten hexafluoride is used in the semiconductor industry for depositing metal on semiconductor circuits and circuit boards through chemical vapor deposition .
• Lubricants: Tungsten disulfide is increasingly used in automotive and aerospace applications such as bearings, gears, valves, and pump components .
• Pigments: Tungsten compounds are used for the manufacture of inorganic pigments for ceramic glazes and enamels . Tungsten trioxide is used for bright yellow glazes . Barium and zinc tungstate are examples of bright white pigments .

Mechanism of Action

The mechanism of action of tungsten trifluoride monosulfide involves its interaction with various molecular targets and pathways. It can bind to the active sites of enzymes, displacing other essential metal ions and inhibiting enzyme activity. This can lead to various biochemical effects, such as the inhibition of DNA synthesis and cell division .

Comparison with Similar Compounds

Tungsten trifluoride monosulfide can be compared with other similar compounds, such as tungsten hexafluoride and tungsten disulfide. While tungsten hexafluoride is a strong fluorinating agent, this compound has unique properties due to the presence of both fluorine and sulfur atoms. Tungsten disulfide, on the other hand, is known for its lubricating properties and is used in different applications compared to this compound .

Similar compounds include:

• Tungsten hexafluoride (WF₆)
• Tungsten disulfide (WS₂)
• Tungsten trioxide (WO₃)

These compounds share some chemical properties with this compound but also have distinct differences that make each unique in its applications and behavior.

Biological Activity

Tungsten trifluoride monosulfide (WSF₃) is a compound of interest due to its potential biological activities and implications for health and safety. This article reviews the biological activity of WSF₃, drawing from various scientific studies and toxicological assessments.

This compound has the chemical formula F₃SW and is characterized by its unique structure that combines tungsten with fluorine and sulfur. Understanding its chemical behavior is crucial for assessing its biological interactions.

General Toxicity

The toxicity of tungsten compounds, including this compound, has been documented in various studies. According to the ATSDR's Toxicological Profile for Tungsten, exposure to tungsten compounds can lead to systemic effects, including:

• Respiratory Issues : Inhalation of tungsten dust can cause respiratory irritation and lung damage.
• Neurological Effects : Some studies indicate potential neurotoxic effects associated with tungsten exposure, although specific data on WSF₃ is limited .
• Reproductive and Developmental Effects : Animal studies have suggested possible reproductive toxicity linked to tungsten exposure .

Research indicates that tungsten compounds may exert their toxic effects through several mechanisms:

• Oxidative Stress : Tungsten can generate reactive oxygen species (ROS), leading to oxidative stress and cellular damage.
• Inflammatory Responses : Exposure may trigger inflammatory pathways, contributing to tissue damage and disease progression .

In Vitro Studies

Limited in vitro studies have been conducted specifically on this compound. However, related tungsten compounds have shown various biological activities:

• Antimicrobial Properties : Some tungsten compounds exhibit antimicrobial effects, potentially useful in medical applications.
• Catalytic Activity : Tungsten sulfides are known for their catalytic properties in chemical reactions, which may have implications for biochemical processes .

Case Studies

While specific case studies on WSF₃ are scarce, general case reports on tungsten exposure provide insights into potential health impacts:

• Occupational Exposure : Workers exposed to tungsten compounds have reported respiratory issues and other health problems. Monitoring and regulation are essential to mitigate risks associated with inhalation or dermal contact .
• Environmental Impact : Studies highlight the need for further research on the environmental persistence of tungsten compounds and their long-term effects on ecosystems .

Data Table: Summary of Biological Effects of Tungsten Compounds

Biological Effect	Description	References
Respiratory Irritation	Inhalation can cause lung damage
Neurotoxicity	Potential effects on nervous system
Reproductive Toxicity	Observed in animal studies
Antimicrobial Activity	Exhibits potential antimicrobial properties
Catalytic Activity	Involved in various biochemical reactions